Cas no 416860-20-3 (Phenol, 4-(4-isoxazolyl)- (9CI))

• Product Name: Phenol, 4-(4-isoxazolyl)- (9CI)
• CAS No: 416860-20-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 927268
• PubChem ID: 18523624
• Update Time: 2025-04-19

Phenol, 4-(4-isoxazolyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-isoxazolyl)- (9CI)
• 4-(isoxazol-4-yl)phenol
• DA-05999
• 4-isoxazole-4-yl-phenol
• JFBQOBDTCANUOZ-UHFFFAOYSA-N
• SCHEMBL1186944
• 4-(1,2-oxazol-4-yl)phenol
• 416860-20-3
• 4-Isoxazol-4-yl-phenol

• Inchi： 1S/C9H7NO2/c11-9-3-1-7(2-4-9)8-5-10-12-6-8/h1-6,11H
• InChI Key： JFBQOBDTCANUOZ-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 161.048
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 1.6